Cas no 753421-31-7 (Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate)

• Product Name: Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate
• CAS No: 753421-31-7
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 2126204
• Update Time: 2025-05-23

Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(4-ethoxyphenyl)propanoate
• Oprea1_164404
• STK131918
• BBL020425
• Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate

• Inchi： 1S/C13H19NO3/c1-3-16-11-7-5-10(6-8-11)12(14)9-13(15)17-4-2/h5-8,12H,3-4,9,14H2,1-2H3
• InChI Key： OQHYBCJZQDLKKF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC(=CC=1)OCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 225
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate

Comprehensive Overview of Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate (CAS No. 753421-31-7)

Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate (CAS No. 753421-31-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its amino and ethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, combining a phenyl ring with an ethyl ester moiety, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate has surged due to its potential role in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel treatments for neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's CAS No. 753421-31-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate is synthesized via Michael addition reactions or reductive amination, with yields optimized through green chemistry protocols. Its ethoxy group enhances solubility in organic solvents, facilitating downstream modifications. Industry professionals often inquire about its purity standards and scalability, as these factors are critical for commercial production.

Environmental and regulatory considerations are also trending topics. The compound's biodegradability and eco-toxicity profile are under scrutiny, aligning with global efforts to promote sustainable chemistry. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to ensure compliance with Good Manufacturing Practices (GMP).

In the context of AI-driven drug discovery, Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate is a frequent subject of molecular docking studies. Computational models predict its interactions with enzyme targets, accelerating the identification of lead compounds. This synergy between experimental and in silico methods exemplifies modern pharmaceutical innovation.

Market analysts highlight the compound's role in patented formulations, with several clinical trials investigating derivatives for metabolic disorders. Its cost-effectiveness compared to similar intermediates further drives adoption. FAQs often revolve around its storage conditions (typically 2-8°C under inert gas) and handling precautions to prevent degradation.

Looking ahead, Ethyl 3-amino-3-(4-ethoxyphenyl)propanoate is poised to remain a focal point in precision medicine and catalysis research. Collaborative studies between academia and industry aim to expand its utility, while advancements in continuous flow chemistry could revolutionize its production. As the scientific community prioritizes targeted therapies, this compound's multifaceted applications ensure its enduring significance.